Cas no 1173164-65-2 (2-Methyl-4-phenylpyridin-3-ol)

• Product Name: 2-Methyl-4-phenylpyridin-3-ol
• CAS No: 1173164-65-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4907409
• Update Time: 2025-06-08

2-Methyl-4-phenylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylpyridin-3-ol
• 2-Methyl-4-phenylpyridine-3-ol
• 3-Hydroxy-2-methyl-4-phenylpyridine
• 2-Methyl-4-phenylpyridin-3-ol

• Inchi： 1S/C12H11NO/c1-9-12(14)11(7-8-13-9)10-5-3-2-4-6-10/h2-8,14H,1H3
• InChI Key： NGCKYYRUBZUXJL-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-Methyl-4-phenylpyridin-3-ol

Introduction to 2-Methyl-4-phenylpyridin-3-ol (CAS No. 1173164-65-2)

2-Methyl-4-phenylpyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1173164-65-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The structural features of 2-Methyl-4-phenylpyridin-3-ol, including its methyl and phenyl substituents, contribute to its unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The pyridine core is a privileged structure in drug discovery, widely recognized for its role in many bioactive molecules. Compounds containing the pyridine moiety have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 2-Methyl-4-phenylpyridin-3-ol may influence its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-Methyl-4-phenylpyridin-3-ol. Researchers have been particularly focused on its potential role in modulating neurological pathways. Studies have suggested that this compound may exhibit properties relevant to the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The phenyl group in the molecule could interact with specific receptors or enzymes involved in these conditions, offering a novel approach to therapeutic intervention.

Moreover, the structural analogs of 2-Methyl-4-phenylpyridin-3-ol have been investigated for their anti-inflammatory and analgesic effects. The methyl group at the 2-position and the phenyl group at the 4-position contribute to the compound's ability to interact with various biological targets. These interactions may lead to the development of new drugs that can effectively manage inflammation and pain without the side effects associated with traditional analgesics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-Methyl-4-phenylpyridin-3-ol with potential biological targets. These studies have provided valuable insights into how structural modifications can enhance its pharmacological activity. For instance, computational studies have shown that optimizing the position and type of substituents can significantly improve its binding to target proteins.

The synthesis of 2-Methyl-4-phenylpyridin-3-ol has also been refined through various chemical methodologies. Researchers have developed efficient synthetic routes that allow for high yields and purity, making it more feasible for large-scale production. These synthetic strategies include multi-step organic transformations involving cross-coupling reactions, cyclization processes, and functional group modifications.

In addition to its pharmaceutical applications, 2-Methyl-4-phenylpyridin-3-ol has shown promise in material science research. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to tune its electronic characteristics through structural modifications opens up new possibilities for developing advanced materials with enhanced performance.

The toxicological profile of 2-Methyl-4-phenylpyridin-3-ol is another area of active research. In vitro and in vivo studies have been conducted to assess its safety and potential side effects. These studies are crucial for determining whether this compound can be safely used in therapeutic applications. Preliminary results suggest that it exhibits low toxicity at moderate doses, making it a favorable candidate for further development.

The future direction of research on 2-Methyl-4-phenylpyridin-3-ol includes exploring its potential in combination therapies. By pairing it with other bioactive compounds, researchers aim to develop synergistic treatments that can enhance therapeutic outcomes. Additionally, investigating its role in drug delivery systems could lead to more targeted and efficient drug formulations.

In conclusion, 2-Methyl-4-phenylpyridin-3-ol (CAS No. 1173164-65-2) is a versatile compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in advancing medical and technological innovations.